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Compound of Interest

Cyclohexanepropanol, 2,2,6-
Compound Name:

trimethyl-alpha-propy!-
CAS No.: 70788-30-6
Cat. No.: B1583320
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Welcome to the technical support center dedicated to maximizing the performance of Timberol
in fabric care applications. This guide is designed for researchers, formulators, and scientists in
the fragrance and consumer goods industries. Here, we will explore the nuances of Timberol's
interaction with textile substrates and provide actionable, evidence-based strategies to
enhance its substantivity, ensuring a long-lasting and impactful olfactory experience for the
end-user.

Our approach is rooted in a deep understanding of the physicochemical principles governing
fragrance deposition and retention. We will move beyond simple protocols to explain the
underlying mechanisms, empowering you to troubleshoot effectively and innovate within your
formulations.

Section 1: Frequently Asked Questions (FAQS) -
Understanding Timberol's Behavior

This section addresses fundamental questions about Timberol and its inherent properties that
influence its performance on fabric.
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Q1: What is Timberol and what are its key chemical
properties relevant to fabric substantivity?

A: Timberol®, a synthetic aroma chemical, is prized for its potent, dry, and woody-amber
fragrance profile. Chemically, it is 1-(2,2,6-trimethylcyclohexyl)hexan-3-ol. Several of its
properties are crucial for understanding its substantivity on fabric:

Molecular Weight: Timberol has a molecular weight of approximately 226.40 g/mol . This
relatively high molecular weight contributes to its low volatility and inherent longevity.

e LogP (Octanol-Water Partition Coefficient): With a high LogP value of 5.9, Timberol is highly
hydrophobic (lipophilic). This characteristic is a primary driver of its affinity for synthetic
fabrics like polyester, which are also hydrophobic.

o Vapor Pressure: Timberol exhibits a very low vapor pressure (0.00051 mmHg @ 25°C),
which means it evaporates slowly, a key factor in its performance as a base note and its
overall tenacity.

» Stability: It is a stable molecule, particularly in alkaline conditions often found in laundry
detergents, and it does not readily oxidize. This ensures the fragrance character remains
consistent throughout the washing and drying process and on the stored fabric.

Q2: What does "substantivity" mean in the context of
fragrances on fabric?

A: Substantivity refers to the affinity of a fragrance molecule for a substrate, in this case, fabric.
It is a measure of how well the fragrance deposits onto the fabric from the wash or rinse water
and how long it remains on the fabric after drying, during storage, and even during wear. High
substantivity is desirable for base notes like Timberol to ensure a lasting scent impression.

Q3: On which types of fabrics is Timberol inherently
more substantive?

A: Due to its hydrophobic nature (high LogP), Timberol has a greater natural affinity for
hydrophobic fabrics.
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» Polyester: Shows higher retention of hydrophobic perfume raw materials (PRMs) like
Timberol.

o Cotton: As a more hydrophilic fiber, cotton has a lower inherent affinity for Timberol.
However, during the rinse cycle, the breakdown of surfactant micelles can lead to a more
pronounced redeposition of hydrophobic fragrances onto cotton.

» To cite this document: BenchChem. [Technical Support Center: Enhancing the Substantivity
of Timberol on Fabric]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583320/docs#technical-support-center-enhancing-
the-substantivity-of-timberol-on-fabric]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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